Cas no 163685-98-1 (Butanimidamide,N-phenyl-)

• Product Name: Butanimidamide,N-phenyl-
• CAS No: 163685-98-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 110285
• Update Time: 2024-01-24

Butanimidamide,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Butanimidamide,N-phenyl-
• Butanimidamide, N-phenyl-

• Inchi： 1S/C10H14N2/c1-2-6-10(11)12-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H2,11,12)
• InChI Key： JFKYXTAPLYJLEC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=N)CCC

Computed Properties

• Exact Mass: 162.11582
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.4A^2

Experimental Properties

• PSA: 35.88